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1-[(3aR,4R,6R,6aR)-2-[4-[2-chloroethyl(methyl)amino]phenyl]-6-(hydroxymethyl)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidine-2,4-dione 1-[(3aR,4R,6R,6aR)-2-[4-[2-chloroethyl(methyl)amino]phenyl]-6-(hydroxymethyl)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidine-2,4-dione
Brand Name: Vulcanchem
CAS No.: 18837-80-4
VCID: VC21044467
InChI: InChI=1S/C19H22ClN3O6/c1-22(9-7-20)12-4-2-11(3-5-12)18-28-15-13(10-24)27-17(16(15)29-18)23-8-6-14(25)21-19(23)26/h2-6,8,13,15-18,24H,7,9-10H2,1H3,(H,21,25,26)/t13-,15-,16-,17-,18?/m1/s1
SMILES: CN(CCCl)C1=CC=C(C=C1)C2OC3C(OC(C3O2)N4C=CC(=O)NC4=O)CO
Molecular Formula: C19H22ClN3O6
Molecular Weight: 423.8 g/mol

1-[(3aR,4R,6R,6aR)-2-[4-[2-chloroethyl(methyl)amino]phenyl]-6-(hydroxymethyl)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidine-2,4-dione

CAS No.: 18837-80-4

Cat. No.: VC21044467

Molecular Formula: C19H22ClN3O6

Molecular Weight: 423.8 g/mol

* For research use only. Not for human or veterinary use.

1-[(3aR,4R,6R,6aR)-2-[4-[2-chloroethyl(methyl)amino]phenyl]-6-(hydroxymethyl)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidine-2,4-dione - 18837-80-4

Specification

CAS No. 18837-80-4
Molecular Formula C19H22ClN3O6
Molecular Weight 423.8 g/mol
IUPAC Name 1-[(3aR,4R,6R,6aR)-2-[4-[2-chloroethyl(methyl)amino]phenyl]-6-(hydroxymethyl)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidine-2,4-dione
Standard InChI InChI=1S/C19H22ClN3O6/c1-22(9-7-20)12-4-2-11(3-5-12)18-28-15-13(10-24)27-17(16(15)29-18)23-8-6-14(25)21-19(23)26/h2-6,8,13,15-18,24H,7,9-10H2,1H3,(H,21,25,26)/t13-,15-,16-,17-,18?/m1/s1
Standard InChI Key GNQAGVDLLRKCAQ-XWEABGILSA-N
Isomeric SMILES CN(CCCl)C1=CC=C(C=C1)C2O[C@@H]3[C@H](O[C@H]([C@@H]3O2)N4C=CC(=O)NC4=O)CO
SMILES CN(CCCl)C1=CC=C(C=C1)C2OC3C(OC(C3O2)N4C=CC(=O)NC4=O)CO
Canonical SMILES CN(CCCl)C1=CC=C(C=C1)C2OC3C(OC(C3O2)N4C=CC(=O)NC4=O)CO

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